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Compound of Interest

1-(Boc-L-valyl)-(4R)-4-hydroxy-L -
Compound Name:
proline

Cat. No.: B8233351

Get Quote

\ J

CAS Number: 175012-15-4 Formula: C1sH26N20e Molecular Weight: 330.38 g/mol Synonyms:
Boc-Val-Hyp-OH; (2S,4R)-1-((tert-butoxycarbonyl)-L-valyl)-4-hydroxypyrrolidine-2-carboxylic
acid[1]

Executive Safety Summary

Senior Scientist Insight: While often categorized as a standard organic intermediate, the
specific danger of Boc-Val-Hyp-OH lies not in its acute toxicity, but in its acid lability. The tert-
butyloxycarbonyl (Boc) protecting group is designed to cleave in the presence of strong acids
(TFA, HCI), releasing isobutylene gas and CO-.

The Critical Risk: Inadvertently mixing this compound (solid or solution) into an acidic waste
stream can pressurize waste containers, leading to rupture or explosion. Strict segregation
from acidic waste is mandatory.

Hazard Identification (GHS Classification)

Based on structural analogs and functional group analysis (Boc-amino acids).
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Hazard Class Category H-Code Hazard Statement
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Exposure irritation.

Pre-Disposal Assessment & Segregation

Before disposal, you must categorize the waste state. Use the following decision matrix to

assign the correct waste stream.
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Figure 1: Waste stream segregation logic for Boc-protected peptide intermediates.

Detailed Disposal Protocols

Protocol A: Solid Waste (Pure Powder or Contaminated Debris)

Applicable for: Expired chemicals, weighing paper, contaminated gloves, spill cleanup

materials.
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e Container: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a dedicated "Solid
Chemical Waste" drum.

e Bagging: Place the material in a clear polyethylene bag. If the powder is fine and dispersive,
double-bag to prevent dust generation upon compression.

e Labeling:

o Chemical Name: "1-(Boc-L-valyl)-(4R)-4-hydroxy-L-proline" (Do not use abbreviations
like Boc-Val-Hyp-OH alone).

o Components: 100% Solid.
o Hazard Checkbox: Irritant.

o Storage: Store in a cool, dry area away from oxidizers until pickup.

Protocol B: Halogenated Liquid Waste

Applicable for: Synthesis mixtures containing Dichloromethane (DCM) or Chloroform.
e Segregation: Ensure NO ACIDS (TFA, HCI) are present in this container.
e Container: Amber glass or HDPE carboy compatible with halogenated solvents.

» Neutralization (Optional but Recommended): If the solution was part of a reaction involving
acids, verify pH is > 7 using a dipstick. If acidic, neutralize with dilute Sodium Bicarbonate (

) before capping.

e Labeling: "Halogenated Organic Waste." List Boc-Val-Hyp-OH as a trace contaminant (<5%).

Protocol C: Non-Halogenated Liquid Waste
Applicable for: Solutions in DMF, DMSO, Methanol, or Ethyl Acetate.

e Combustibility: This stream is destined for high-BTU incineration.

o Container: HDPE or Steel safety can (if flammable solvents like EtOAc are used).
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e Labeling: "Non-Halogenated Organic Waste."

e Caution: If dissolved in DMF/DMSO, beware of skin absorption. The solvent can carry the
peptide derivative through the skin barrier.

Protocol D: Aqueous Waste (HPLC Effluent)

Applicable for: Reverse-phase HPLC fractions (Water/Acetonitrile).

e Assessment: If Acetonitrile content is >10%, dispose of as Non-Halogenated Organic
(Protocol C) due to flammability.

e Trace Contamination: If <1% organic solvent and trace peptide, collect in "Aqueous Waste."

o Deactivation: Add bleach (Sodium Hypochlorite) to 10% final concentration to degrade
biological activity (standard practice for bioactive peptides), though Boc-Val-Hyp-OH is
generally low-risk. Let stand for 30 minutes before sealing.

Emergency Response & Spills

Spill Response Workflow:
o |solate: Evacuate the immediate area if dust is airborne.

e PPE: Don Nitrile gloves (double layer recommended for DMSO solutions), safety goggles,
and a lab coat. Use an N95 mask if powder is present.

o Contain:
o Solid: Cover with wet paper towels to prevent dust. Scoop into a bag.
o Liquid: Absorb with vermiculite or polypropylene pads.

o Clean: Wipe surface with 10% soap solution, followed by water.

o Disposal: Treat all cleanup materials as Protocol A (Solid Waste).

References
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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